Cas no 850936-13-9 (4-cyclohexyl(methyl)sulfamoyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-cyclohexyl(methyl)sulfamoyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 850936-13-9
• MF: C₁₈H₂₄N₄O₅S
• MW: 408.471962928772
• CID: 6354071
• PubChem ID: 2051224
• Update Time: 2025-10-17

4-cyclohexyl(methyl)sulfamoyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl(methyl)sulfamoyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide
• HMS1650E17
• HMS2334F07
• 850936-13-9
• MLS000086355
• 4-{[cyclohexyl(methyl)amino]sulfonyl}-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide
• CHEMBL1595098
• SMR000021857
• 4-(N-cyclohexyl-N-methylsulfamoyl)-N-(5-(methoxymethyl)-1,3,4-oxadiazol-2-yl)benzamide
• BDBM42327
• AKOS024585705
• F0593-0090
• cid_2051224
• 4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide

• Inchi： 1S/C18H24N4O5S/c1-22(14-6-4-3-5-7-14)28(24,25)15-10-8-13(9-11-15)17(23)19-18-21-20-16(27-18)12-26-2/h8-11,14H,3-7,12H2,1-2H3,(H,19,21,23)
• InChI Key： XJSRTQUZHVMKGP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(COC)O2)=O)=CC=1)(N(C)C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 408.14674105g/mol
• Monoisotopic Mass: 408.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyclohexyl(methyl)sulfamoyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 4-cyclohexyl(methyl)sulfamoyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 850936-13-9)

4-cyclohexyl(methyl)sulfamoyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 850936-13-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the sulfamoylbenzamide class, characterized by the presence of a 1,3,4-oxadiazole ring, a cyclohexyl group, and a methoxymethyl substituent. Its molecular complexity and functional diversity make it a subject of interest for drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 4-cyclohexyl(methyl)sulfamoyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide has surged, driven by advancements in targeted therapy and precision agriculture. Researchers are particularly intrigued by its potential as a bioactive scaffold, with studies exploring its role in modulating enzyme activity or serving as a ligand in catalytic processes. The compound's CAS No. 850936-13-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

The synthesis of 4-cyclohexyl(methyl)sulfamoyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide involves multi-step organic reactions, including sulfonylation, cyclization, and amide coupling. Its methoxymethyl moiety enhances solubility, while the 1,3,4-oxadiazole ring contributes to metabolic stability—a trait highly valued in drug design. These properties align with current trends in green chemistry, where researchers prioritize compounds with improved bioavailability and reduced environmental impact.

From an industrial perspective, CAS No. 850936-13-9 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its structural versatility allows for derivatization, making it a candidate for patented formulations in niche markets. Notably, the compound's cyclohexyl group is associated with enhanced lipophilicity, a feature leveraged in crop protection agents to improve membrane permeability.

Emerging applications of 4-cyclohexyl(methyl)sulfamoyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide extend to material science, where its sulfamoyl functionality is explored for polymer modification. This aligns with the growing interest in smart materials and sustainable coatings. Furthermore, its oxadiazole core is being investigated for fluorescence properties, opening doors for sensor development—a hot topic in nanotechnology circles.

In summary, 4-cyclohexyl(methyl)sulfamoyl-N-5-(methoxymethyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 850936-13-9) represents a multifaceted compound with cross-disciplinary appeal. Its integration into drug discovery pipelines, agrochemical innovations, and advanced materials underscores its scientific and commercial potential. As research continues, this compound is poised to address critical challenges in healthcare and environmental sustainability, making it a focal point for future breakthroughs.